1,1,2,2,3,3-Hexabromocyclododecane
1,1,2,2,3,3-Hexabromocyclododecane
Hexabromocyclododecane is a white powder. Insoluble in water. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
25637-99-4
VCID:
VC20834218
InChI:
InChI=1S/C12H18Br6/c13-10(14)8-6-4-2-1-3-5-7-9-11(15,16)12(10,17)18/h1-9H2
SMILES:
C1CCCCC(C(C(CCCC1)(Br)Br)(Br)Br)(Br)Br
Molecular Formula:
C12H18Br6
Molecular Weight:
641.7 g/mol
1,1,2,2,3,3-Hexabromocyclododecane
CAS No.: 25637-99-4
Cat. No.: VC20834218
Molecular Formula: C12H18Br6
Molecular Weight: 641.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Hexabromocyclododecane is a white powder. Insoluble in water. (NTP, 1992) |
|---|---|
| CAS No. | 25637-99-4 |
| Molecular Formula | C12H18Br6 |
| Molecular Weight | 641.7 g/mol |
| IUPAC Name | 1,1,2,2,3,3-hexabromocyclododecane |
| Standard InChI | InChI=1S/C12H18Br6/c13-10(14)8-6-4-2-1-3-5-7-9-11(15,16)12(10,17)18/h1-9H2 |
| Standard InChI Key | SHRRVNVEOIKVSG-UHFFFAOYSA-N |
| Impurities | ...The impurities in HBCDD are less than 4% w/w. The stated impurities are tetrabromocyclododecane and other brominated cyclododecanes. |
| SMILES | C1CCCCC(C(C(CCCC1)(Br)Br)(Br)Br)(Br)Br |
| Canonical SMILES | C1CCCCC(C(C(CCCC1)(Br)Br)(Br)Br)(Br)Br |
| Boiling Point | Decomposes >190 °C |
| Colorform | White solid |
| Melting Point | 185.9 °C /OECD Guideline 102 (Melting point / Melting Range)/ 170-209 °C |
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